Cas no 94199-21-0 (3-(Hydroxymethyl)-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione)
94199-21-0 structure
Product Name:3-(Hydroxymethyl)-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione
CAS No:94199-21-0
MF:C10H16N2O3
MW:212.245642662048
CID:1000704
PubChem ID:120827
Update Time:2025-04-20
3-(Hydroxymethyl)-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-(hydroxymethyl)-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione
- BRN 0789994
- 882-65-5
- 5-24-07-00326 (Beilstein Handbook Reference)
- 3'-(Hydroxymethyl)-3-methylcyclohexanespiro-5'-hydantoin
- 1,3-Diazaspiro(4.5)decane-2,4-dione, 3-(hydroxymethyl)-8-methyl-
- 94199-21-0
- DTXSID00236887
- 3-(Hydroxymethyl)-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione
-
- Inchi: 1S/C10H16N2O3/c1-7-2-4-10(5-3-7)8(14)12(6-13)9(15)11-10/h7,13H,2-6H2,1H3,(H,11,15)
- InChI Key: KDSCHUFYKGKZPC-UHFFFAOYSA-N
- SMILES: O=C1C2(CCC(C)CC2)NC(N1CO)=O
Computed Properties
- Exact Mass: 334.250795
- Monoisotopic Mass: 334.250795
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5
- XLogP3: 1
Experimental Properties
- Density: 1.117
- Boiling Point: 469.7°C at 760 mmHg
- Flash Point: 252°C
- Refractive Index: 1.541
- PSA: 57.53000
- LogP: 3.56600
3-(Hydroxymethyl)-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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